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Compound of Interest

Compound Name: Diphenyl sulfide

cat. No.: B1677679

An In-Depth Technical Guide to Diphenyl Sulfide

For researchers, scientists, and professionals in drug development, this guide provides a
comprehensive overview of diphenyl sulfide, covering its fundamental properties, synthesis,
and relevance in scientific applications.

Nomenclature

The internationally recognized IUPAC name for diphenyl sulfide is phenylsulfanylbenzene[1]
[2]. Itis also commonly known by several synonyms, which are frequently encountered in
literature and chemical databases.

Common Synonyms:

Pheny! sulfide[1][2][3][4](5][6](7]

« Diphenyl sulphide[1][3][4][6][7][8]
e 1,1-Thiobis(benzene)[1][6][7][&]

« Diphenyl thioether[1][6][7]

« (Phenylsulfanyl)benzene[1][4][5][7]
« Benzene, 1,1-thiobis-[1][6]

o Diphenyl monosulfide[1][6][7]
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« Phenylthiobenzene[1][6][7]

Physicochemical Properties

Diphenyl sulfide is a colorless liquid with an unpleasant odor[2][8]. The quantitative physical
and chemical properties are summarized in the table below for easy reference.

Property Value

Molecular Formula C12H10S[1][8][9]

Molar Mass 186.27 g-mol~1[2][8]
Appearance Colorless liquid[2][3][8]

Melting Point -25.9 °C to -40 °C[2][3][8][10]
Boiling Point 296 °C[2][3][10]

Density 1.113 g/cm3 (at 20 °C)[2][3][10]
Solubility in water Insoluble[2][8]

o ) Soluble in diethyl ether, benzene, and carbon
Solubility in organic solvents

disulfide[2][3][8][10]
Vapor Pressure 0.01 hPa (at 25 °C)[2][10]
Refractive Index (n_D2°) 1.6327[2][3][10]

Experimental Protocol: Synthesis of Diphenyl
Sulfide via Friedel-Crafts Reaction

A common method for the preparation of diphenyl sulfide is the Friedel-Crafts reaction
between benzene and sulfur monochloride using a Lewis acid catalyst.

Materials:
e Dry Benzene

e Anhydrous Aluminum Chloride (AICI3)
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 Sulfur Monochloride (S2Cl2)

e Ice

e Methyl Alcohol

e Zinc Dust

e 40% Sodium Hydroxide Solution
e Anhydrous Sodium Sulfate
Procedure:

 In a 5-liter three-necked, round-bottomed flask equipped with a mechanical stirrer, dropping
funnel, and a condenser connected to a gas trap, combine 858 g of dry benzene and 464 g
of anhydrous aluminum chloride.

e Cool the mixture to 10°C in an ice bath.

e Over a period of one hour, add a solution of 405.1 g of sulfur monochloride in 390 g of
benzene dropwise with continuous stirring, while maintaining the temperature at
approximately 10°C.

 After the addition is complete, remove the ice bath and stir the reaction mixture at room
temperature for two hours.

» Heat the mixture to 30°C for one hour, or until the evolution of hydrogen chloride gas has
nearly ceased.

o Pour the reaction mixture onto 1 kg of cracked ice to hydrolyze the complex.
o Separate the oily layer and wash it with water, then dry it over anhydrous calcium chloride.

« Filter the dried oil and dissolve it in 500 cc of commercial methyl alcohol. Cool to 0°C with
stirring for three hours to precipitate any sulfur, which is then removed by filtration.
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» Remove the methyl alcohol on a steam bath and distill the residue under reduced pressure.
Collect the fraction boiling at 155-170°C/18 mm.

 For further purification, heat the distilled product with 70 g of zinc dust and 200 g of 40%
sodium hydroxide solution for one hour with stirring. This step is necessary to obtain a

colorless product.[11][12]

o Separate the diphenyl sulfide, wash it with water, dry it over anhydrous sodium sulfate, and
distill it under reduced pressure to obtain the pure, colorless product.[11][12]

Visualized Experimental Workflow

The following diagram illustrates the key stages of the Friedel-Crafts synthesis of diphenyl
sulfide.
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Caption: Workflow for the synthesis of diphenyl sulfide.
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Applications in Drug Development and Research

Diphenyl sulfide and its derivatives are significant in medicinal chemistry and materials
science. The diphenyl sulfide scaffold is present in various compounds investigated for
therapeutic uses, including antibacterial, antifungal, antiviral, and anticancer activities.[8] The
sulfur atom can act as a hydrogen bond acceptor, and the phenyl rings can participate in 1t-1t
stacking and hydrophobic interactions with biological targets.[8] It also serves as a raw material
for the synthesis of triaryl sulfonium photoinitiators, agrichemical intermediates, catalysts, and
metal extractants.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677679#diphenyl-sulfide-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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